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Compound of Interest

Compound Name: 8-Methoxy-2-propyl-4-quinolinol

CAS No.: 1070879-91-2

Cat. No.: B3363896

Get Quote

Executive Summary
8-Methoxy-2-propyl-4-quinolinol (CAS: 1070879-91-2) represents a specialized scaffold

within the 4-quinolinone class. While structurally homologous to the Pseudomonas aeruginosa

quorum-sensing signal molecule HHQ (2-heptyl-4-hydroxyquinoline), the introduction of the 8-

methoxy substituent and the truncation of the alkyl chain to a 2-propyl group fundamentally

alters its physicochemical profile and biological target engagement.

This guide dissects the molecule into three functional domains: the Lipophilic Tail (C2), the

Electronic Modulator (C8), and the H-Bonding Core (C4/N1). The presence of the 8-methoxy

group specifically abolishes the metal-chelation capability typical of 8-hydroxyquinolines,

shifting the mechanism of action (MOA) from metalloprotease inhibition to hydrophobic pocket

occupancy and hydrogen bond acceptance, relevant for targets such as PqsR (MvfR) and P-

glycoprotein (P-gp).

Chemical Architecture & Tautomerism
To understand the SAR, one must first recognize that the "quinolinol" nomenclature refers to a

tautomeric equilibrium. In physiological conditions (pH 7.4), the compound predominantly exists
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as the 4-quinolinone (keto form).

Tautomeric Equilibrium
The 4-hydroxyl group is a hydrogen bond donor/acceptor triad with the ring nitrogen.

Enol Form (4-quinolinol): Favored in non-polar solvents; aromatic character is maximized in

the pyridine ring.

Keto Form (4-quinolinone): Favored in aqueous/biological media and solid state; high dipole

moment; essential for binding to receptor pockets (e.g., PqsR).
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Figure 1: Tautomeric shift dictating hydrogen bond donor/acceptor profiles.

SAR Dissection: The Pharmacophore Triad
The biological activity is governed by three distinct structural zones.

Zone 1: The 2-Propyl "Anchor" (Lipophilicity & Sterics)
Unlike the natural ligand HHQ (which possesses a C7-heptyl chain), the C2-propyl group

significantly reduces the molecular volume and lipophilicity (LogP).

Steric Fit: The propyl chain is sufficiently short to fit into restricted hydrophobic pockets

where longer chains (heptyl/nonyl) would clash sterically. However, in the context of the P.

aeruginosa PqsR receptor, the shorter chain often results in reduced affinity compared to

HHQ, potentially converting the molecule from a full agonist to a partial agonist or

competitive antagonist.

Solubility: The C3 alkyl chain improves aqueous solubility compared to C7-C9 analogues,

improving bioavailability and "drug-likeness" (Lipinski compliance).
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Zone 2: The 8-Methoxy "Blocker" (Electronic &
Chelation)
This is the critical differentiator from the 8-hydroxyquinoline class.

Abolition of Chelation: 8-Hydroxyquinolines are potent chelators of Cu²⁺ and Zn²⁺ (e.g.,

inhibiting metalloproteases). Methylation of the oxygen (-OCH₃) removes the ionizable

proton, abolishing metal binding. This confirms that any observed biological activity is not

due to non-specific metal stripping.

Electronic Donation: The methoxy group is an electron-donating group (EDG) via resonance.

This increases the electron density of the benzene ring, potentially enhancing

-

stacking interactions with aromatic residues (e.g., Tryptophan, Phenylalanine) in the binding
pocket.

P-gp Modulation: 8-methoxy substituents on quinolines have been correlated with P-

glycoprotein (P-gp) inhibition. The methoxy oxygen acts as a weak H-bond acceptor, which is

a common feature in MDR-reversal agents.

Zone 3: The 4-Oxo Core (Binding Motif)
H-Bonding: The C=O (carbonyl) at position 4 acts as a hydrogen bond acceptor, while the N-

H at position 1 acts as a donor. This "headgroup" mimics the interactions of nucleobases and

is critical for anchoring the molecule in the receptor active site.

Summary Data Table: Physicochemical Impact[1][2][3]
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Structural Feature Physicochemical Effect Biological Implication

2-Propyl Group
Moderate Lipophilicity (LogP

~2.5)

Improved solubility vs. HHQ;

Potential PqsR Antagonist.

8-Methoxy Group Electron Donation (+M effect)
Prevents Chelation; Enhances

-stacking; P-gp recognition.

4-Ketone (C=O) High Dipole Moment
Primary H-bond acceptor for

receptor binding.

N-H (Ring) H-Bond Donor

Essential for water-bridged

interactions or direct backbone

bonding.

Mechanistic Visualization (SAR Map)[4]
The following diagram maps the structural features to their specific biological functions.
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Figure 2: Functional dissection of the 8-Methoxy-2-propyl-4-quinolinol pharmacophore.
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Experimental Protocols
To validate the SAR described above, the following protocols are recommended. These

establish the compound's identity, purity, and lack of chelation capability.

Protocol A: Synthesis via Conrad-Limpach Cyclization
This is the standard route for 4-quinolinones, ensuring regioselectivity.

Condensation: React 2-methoxyaniline with ethyl butyrylacetate (beta-keto ester) in benzene

or toluene with a catalytic amount of acid (p-TsOH) under Dean-Stark conditions to remove

water. This forms the anil (Schiff base) intermediate.

Cyclization: Heat the isolated anil in diphenyl ether (Dowtherm A) at 250°C for 15–30

minutes. The high temperature drives the thermal cyclization to the 4-quinolinone.

Purification: Cool the mixture; the product often precipitates. Wash with hexane/ether to

remove diphenyl ether. Recrystallize from ethanol.

Protocol B: Metal Chelation Assay (Negative Control)
To prove the 8-methoxy group prevents chelation (differentiating it from 8-OH quinolines).

Reagent: Prepare a 100 µM solution of the test compound in HEPES buffer (pH 7.4).

Metal Source: Add CuCl₂ or ZnCl₂ (1:1 equivalent).

Detection: Measure UV-Vis absorption shift (300–500 nm).

Result: 8-Hydroxyquinoline will show a distinct bathochromic shift (red shift) upon metal

binding.

Validation:8-Methoxy-2-propyl-4-quinolinol should show NO significant spectral shift,

confirming the lack of bidentate chelation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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